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Compound of Interest

Compound Name:
Ethyl 2-cyano-2-

(hydroxyimino)acetate

Cat. No.: B556120 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
cyano-2-(hydroxyimino)acetate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2-cyano-2-
(hydroxyimino)acetate (CAS No: 3849-21-6). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
Ethyl 2-cyano-2-(hydroxyimino)acetate is classified as a hazardous substance. It is harmful

if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Physicochemical Properties
Property Value

Appearance Solid, White to off-white powder[1][2]

Molecular Formula C5H6N2O3[3]

Molecular Weight 142.11 g/mol

Melting Point 130-132 °C[1]

Boiling Point 248.9 °C at 760 mmHg[1]

Storage Temperature
2-8 °C, in a dry, cool, and well-ventilated

place[4]

Operational Plan: Safe Handling Protocol
A systematic approach is essential when handling Ethyl 2-cyano-2-(hydroxyimino)acetate.

The following workflow diagram and procedural steps outline the required safety measures

from preparation to post-experiment cleanup.
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Workflow for Safe Handling of Ethyl 2-cyano-2-(hydroxyimino)acetate

Preparation

Handling & Use

Cleanup & Storage

1. Don Appropriate PPE

2. Prepare Ventilated Workspace

3. Gather Materials & Chemical

4. Weigh Chemical in Fume Hood

Proceed to Handling

5. Perform Experimental Procedure

6. Decontaminate Surfaces

Proceed to Cleanup

7. Segregate & Label Waste

8. Store Unused Chemical

9. Doff & Dispose of PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow from preparation to cleanup.
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Step-by-Step Handling Procedure
Don Appropriate PPE: Before entering the laboratory, ensure all required personal protective

equipment is worn correctly. Refer to the detailed PPE table below.

Prepare Ventilated Workspace: All handling of this chemical must occur in a well-ventilated

area, preferably within a chemical fume hood.[1][5] Ensure safety showers and eyewash

stations are accessible.[1]

Gather Materials & Chemical: Bring all necessary equipment and the sealed container of

Ethyl 2-cyano-2-(hydroxyimino)acetate into the prepared workspace.

Weigh Chemical: To avoid dust formation and inhalation, carefully weigh the solid chemical

within the fume hood.[3]

Perform Experimental Procedure: Conduct the experiment, avoiding direct contact with the

substance.[5] Do not eat, drink, or smoke in the work area.[1][5]

Decontaminate Surfaces: After use, decontaminate all work surfaces and equipment by

scrubbing with a suitable solvent like alcohol.[1]

Segregate & Label Waste: Collect all contaminated materials and chemical waste into a

suitable, labeled container for disposal.[5]

Store Unused Chemical: Tightly close the container of any remaining chemical and store it in

a locked, cool, dry, and well-ventilated place.[1][2]

Doff & Dispose of PPE: Remove personal protective equipment in the correct order to avoid

cross-contamination. Dispose of single-use items in the designated waste stream.

Wash Hands Thoroughly: Always wash hands with soap and water after handling the

chemical, even if gloves were worn.[1][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ethyl 2-cyano-2-(hydroxyimino)acetate.
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Protection Type Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields or chemical safety

goggles conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.[1][2]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Hand Protection
Protective gloves (e.g., nitrile

rubber).

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate, or if

irritation is experienced.[2] A

particulate filter is

recommended.[2]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[1]

Skin & Body Protection

Impervious clothing or a lab

coat to prevent skin exposure.

[1][5]

Provides a barrier against

accidental skin contact.

Emergency and First-Aid Measures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area thoroughly with

plenty of soap and water.[1] Seek medical

attention if irritation develops or persists.[5]

Inhalation

Move the person to fresh air immediately.[1] If

breathing is difficult, provide oxygen or perform

artificial respiration.[2][5] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[2][3] Never give anything by mouth

to an unconscious person.[3] Call a physician or

poison control center immediately.[2]

Spill and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[5]

Clean-up:

Wear full personal protective equipment, including respiratory protection.[5]

Use dry clean-up procedures and avoid generating dust.[5]
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Absorb the spill with an inert material such as sand, earth, or vermiculite.[5]

Collect the material into a suitable, labeled container for waste disposal.[5]

Decontaminate: Wash the spill area thoroughly after clean-up.[5]

Waste Disposal Protocol
All waste materials must be treated as hazardous waste.

Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,

sealed, and labeled hazardous waste container.[5]

Disposal Method: The disposal must be in accordance with all local, regional, and national

regulations.[1] Options may include incineration in a licensed facility or burial in a specifically

licensed landfill for chemical wastes.[5] Consult with your institution's environmental health

and safety department for specific guidance.

Empty Containers: Decontaminate empty containers before disposal.[5] Observe all label

warnings until the container is cleaned and destroyed.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b556120#personal-protective-equipment-for-handling-
ethyl-2-cyano-2-hydroxyimino-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b556120#personal-protective-equipment-for-handling-ethyl-2-cyano-2-hydroxyimino-acetate
https://www.benchchem.com/product/b556120#personal-protective-equipment-for-handling-ethyl-2-cyano-2-hydroxyimino-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

